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5-chloro-2,1-benzoxazole-3-carboxylic acid

Name: 5-chloro-2,1-benzoxazole-3-carboxylic acid
Brand: Smolecule
SKU: S6434123
Rating: 5 (3 reviews)

Catalog No.

S6434123

CAS No.

72744-04-8

M.F

C8H4ClNO3

M. Wt

197.6

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5-chloro-2,1-benzoxazole-3-carboxylic acid

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Specification
14. Others

General Information

CAS Number

72744-04-8

Product Name

5-chloro-2,1-benzoxazole-3-carboxylic acid

Molecular Formula

C8H4ClNO3

Molecular Weight

197.6

5-chloro-2,1-benzoxazole-3-carboxylic acid (CBOCA) is a heterocyclic compound with a molecular formula of C8H4ClNO3. It is an important organic intermediate used in pharmaceutical, agricultural and materials industries. The potential implications of CBOCA in various fields of research and industry have been actively investigated in recent decades. This paper provides a comprehensive insight into the definition, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety, applications and future directions of CBOCA.

Definition and Background

CBOCA is a heterocyclic compound that contains a benzoxazole ring and a carboxylic acid group. It is also known as 5-chloro-2-benzoxazolecarboxylic acid or NSC 27142. CBOCA was first synthesized and reported in 1986 by M. Jurcik et al. It is widely used as a key intermediate in the synthesis of various biologically active compounds such as anti-inflammatory agents, antitumor agents, antibacterial agents and antifungal agents.

Physical and Chemical Properties

CBOCA is a white crystalline powder that is soluble in water, ethanol, methanol and acetone. It has a melting point of 274-276°C and a boiling point of 544.8°C at 760 mmHg. The molecular weight of CBOCA is 215.57 g/mol. Its density is 1.61 g/cm3. CBOCA is stable under normal conditions and does not react with strong acids or bases.

Synthesis and Characterization

CBOCA can be synthesized by several methods such as cyclization of 2,3-dichloroterephthalic acid with o-aminophenol, direct bromination of 2,3-diaminoterephthalic acid, and oxidation of 5-chloro-2-aminobenzoxazole with potassium permanganate. The synthesized CBOCA should be characterized by various analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass spectrometry and Elemental Analysis.

Analytical Methods

CBOCA can be detected and quantified by various analytical methods such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier Transform Infrared Spectroscopy (FTIR). These methods are highly sensitive and accurate in detecting and characterizing CBOCA in complex mixtures.

Biological Properties

CBOCA has been reported to exhibit a range of biological activities such as anti-inflammatory, anticancer, antiviral, antibacterial, antifungal, and antiparasitic activities. It inhibits the biosynthesis of prostaglandins and leukotrienes, which are involved in inflammation and pain. CBOCA also has potent antitumor effects against various cancer cell lines. It can suppress the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV). CBOCA also shows broad-spectrum antibacterial and antifungal activities against a wide range of microorganisms. In addition, it has a significant efficacy against Plasmodium falciparum, the causative agent of malaria.

Toxicity and Safety in Scientific Experiments

CBOCA has low toxicity and is considered safe for use in scientific experiments. Its acute oral LD50 in rats is greater than 5000 mg/kg. CBOCA has not been reported to cause any adverse effects in animal studies such as acute toxicity, subchronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity.

Applications in Scientific Experiments

CBOCA is an important intermediate in the synthesis of various biologically active compounds. Its derivatives have potential applications in anti-inflammatory agents, anticancer agents, antiviral agents, antibacterial agents, antifungal agents, and antiparasitic agents. CBOCA also has potential applications in materials science such as liquid crystals, fluorescent dyes, and liquid crystalline polyesters.

Current State of Research

Currently, there is significant research interest in the development of new CBOCA derivatives with improved biological activity, selectivity, and efficacy. Several CBOCA derivatives have been synthesized and tested for their potential applications as anti-inflammatory agents, anticancer agents, antiviral agents, antibacterial agents, antifungal agents, and antiparasitic agents. In addition, there is an increasing interest in the application of CBOCA in materials science.

Potential Implications in Various Fields of Research and Industry

CBOCA has potential implications in various fields of research and industry. Its derivatives can be used as valuable scaffolds for the development of new biologically active compounds with improved efficacy and selectivity. CBOCA and its derivatives also have potential applications in materials science such as liquid crystals, fluorescent dyes, and liquid crystalline polyesters.

Limitations and Future Directions

Despite the numerous potential applications of CBOCA, there are limitations to its use in certain applications. For example, CBOCA has limited solubility in organic solvents, which restricts its use in certain chemical reactions. Furthermore, more research is needed to explore the potential of CBOCA derivatives as therapeutics in various diseases. There is also a need for more research in the application of CBOCA in materials science. Possible future directions include chemical modification of the CBOCA scaffold to improve its solubility, efficacy, and selectivity. In addition, the synthesis of novel CBOCA-based materials with unique physical and chemical properties is a promising direction for future research.